(3R)-1-(3-methyl-1,2-oxazole-5-carbonyl)piperidin-3-amine hydrochloride
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Description
(3R)-1-(3-methyl-1,2-oxazole-5-carbonyl)piperidin-3-amine hydrochloride is a useful research compound. Its molecular formula is C10H16ClN3O2 and its molecular weight is 245.71. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Research on derivatives of oxazole compounds, including "(3R)-1-(3-methyl-1,2-oxazole-5-carbonyl)piperidin-3-amine hydrochloride", often involves the synthesis of novel compounds with potential biological activities. Studies such as those by Vyzhdak et al. (2005) explore the chemical reactions leading to the formation of substituted aminals of the oxazole series, showcasing the diverse synthetic routes applicable to oxazole derivatives R. N. Vyzhdak, A. Danielová, V. Kiselev, B. S. Drach, 2005.
Anticancer Activities
- Compounds similar in structure to "this compound" have been investigated for their anticancer properties. For instance, studies like those by Demirci and Demirbas (2019) focus on synthesizing hybrid molecules to enhance biological activity against cancer cells, demonstrating the therapeutic potential of piperazine and pyridine derivatives in treating prostate cancer S. Demirci, N. Demirbas, 2019.
Catalytic Activities
- The research by Gois et al. (2019) examines the catalytic activities of complexes involving cyclic amines, including piperidine, for ring-opening metathesis polymerization (ROMP) and atom transfer radical polymerization (ATRP), highlighting the versatility and efficiency of these catalysts in polymer synthesis Patrik D. S. Gois, Thaís R. Cruz, Daniele M. Martins, A. Machado, André L. Bogado, B. S. Lima-Neto, B. E. Goi, Valdemiro P. Carvalho, 2019.
Pharmaceutical Intermediates
- The compound "3-Methyl-1-[2-(1-piperidiny) phenyl]-butyl amine" discussed by Liu, Huang, and Yue Zhang (2011) serves as a key intermediate in the synthesis of Repaglinide, illustrating the role of piperidine derivatives in the development of oral diabetes medications. This example underscores the importance of such compounds in pharmaceutical synthesis H. Liu, D. Huang, Yue Zhang, 2011.
Properties
IUPAC Name |
[(3R)-3-aminopiperidin-1-yl]-(3-methyl-1,2-oxazol-5-yl)methanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O2.ClH/c1-7-5-9(15-12-7)10(14)13-4-2-3-8(11)6-13;/h5,8H,2-4,6,11H2,1H3;1H/t8-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BABZLQGQUPMBMY-DDWIOCJRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)N2CCCC(C2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NOC(=C1)C(=O)N2CCC[C@H](C2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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